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Get Quote

Abstract & Introduction
In the realm of live-cell imaging, the trade-off between signal intensity and phototoxicity is a

constant bottleneck. Atto 610-Biotin represents a high-performance solution designed to

bridge this gap, specifically for Super-Resolution Microscopy (STED) and single-molecule

tracking.

This application note details the use of Atto 610-Biotin (a conjugate of the red-fluorescent Atto

610 dye and D-Biotin) for labeling surface proteins and tracking receptor dynamics. Unlike

bulky protein-based fluorophores, this small-molecule ligand (<1 kDa) offers superior access to

sterically hindered sites and minimizes linkage error in super-resolution imaging.

Why Atto 610-Biotin?
STED Compatibility: Atto 610 is one of the most effective dyes for Stimulated Emission

Depletion (STED) microscopy due to its high photostability and optimal depletion wavelength

(~750 nm).

High Affinity Targeting: It leverages the femtomolar affinity (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1255822#bc-rfq
https://www.benchchem.com/product/b1255822/docs?utm_src=pdf-body#application-note-high-definition-live-cell-imaging-with-atto-610-biotin
https://www.benchchem.com/product/b1255822/docs?utm_src=pdf-body#application-note-high-definition-live-cell-imaging-with-atto-610-biotin
https://www.benchchem.com/product/b1255822/docs?utm_src=pdf-body#application-note-high-definition-live-cell-imaging-with-atto-610-biotin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


M) of the Biotin-Streptavidin interaction, allowing for robust labeling even at low
concentrations.

Reduced Aggregation: Compared to older cyanine dyes (e.g., Cy5), Atto 610 is moderately

hydrophilic and carries a net cationic charge, reducing the risk of non-specific hydrophobic

aggregation on cell membranes.

Technical Specifications
Understanding the photophysical properties of Atto 610 is critical for optimizing filter sets and

laser lines.

Property Value Notes

Molecule Name Atto 610-Biotin
Conjugate of Atto 610 & D-

Biotin

Excitation Max (

)
616 nm

Ideal for 594 nm, 633 nm, or

640 nm lasers

Emission Max (

)
633 nm

Detectable in standard "Red"

channels

STED Depletion 740 – 775 nm
Compatible with Ti:Sapphire

depletion lines

Extinction Coefficient High brightness

Quantum Yield 70% High efficiency

Molecular Weight ~801 g/mol
Small molecule (minimizes

steric hindrance)

Solubility DMSO, DMF, Water
Stock solutions best in

anhydrous DMSO

Charge +1 (Cationic) After coupling

Data Source: Sigma-Aldrich & Leica Microsystems [1, 2]
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Core Applications & Mechanisms[2][3]
Application A: Labeling Avidin-Chimeric Surface
Proteins
The most direct "live-cell" application involves expressing a surface receptor fused to Avidin or

Streptavidin (or a monomeric variant like mSA).

Mechanism: The cell expresses the Target-Avidin fusion. The researcher adds Atto 610-
Biotin to the media. The small biotin ligand rapidly binds the avidin pocket.

Advantage: This "inverse" labeling (Protein binds Dye) is faster and uses a smaller probe

than using a biotinylated protein and a fluorescent streptavidin, resulting in higher

localization precision for STED.

Application B: Modular "Sandwich" Labeling
For targets where fusion proteins are not feasible, a sandwich approach is used:

Primary: Biotinylated Antibody targets the receptor.

Bridge: Unlabeled Streptavidin (tetrameric) binds the antibody.

Label:Atto 610-Biotin is added to occupy the remaining free biotin-binding sites on the

Streptavidin.

Application C: Receptor Internalization (Pulse-Chase)
Atto 610's pH stability (stable up to pH 8, degrades slowly at higher pH) makes it suitable for

tracking endocytic pathways.

Protocol: Pulse surface Avidin-receptors with Atto 610-Biotin

Wash

Incubate at 37°C to allow internalization

Image vesicles.
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Visualization: Experimental Workflows
The following diagram illustrates the two primary labeling pathways described above.

Direct Labeling (Genetically Encoded)

Sandwich Labeling (Antibody Based)

Cell: Surface Avidin-Fusion Add Atto 610-Biotin
(10-50 nM)

Rapid Binding
(5-10 min) Wash PBS (3x) STED Imaging

Cell: Endogenous Target 1. Biotin-Ab
+ Streptavidin 2. Add Atto 610-Biotin Wash Unbound Dye STED Imaging

Click to download full resolution via product page

Figure 1: Comparison of Direct (Avidin-Fusion) vs. Sandwich (Antibody-Streptavidin) labeling

workflows using Atto 610-Biotin.

Detailed Protocol: Live-Cell Surface Labeling
This protocol is optimized for Application A (Avidin-Fusion Proteins) but can be adapted for

Sandwich labeling.

Materials Required[1][3][4][5][6][7][8][9][10][11]
Atto 610-Biotin (Lyophilized).

Solvent: Anhydrous DMSO.

Live Cell Imaging Buffer: HBSS (Hank's Balanced Salt Solution) + 20 mM HEPES, pH 7.4.

(Avoid media with high serum/biotin during labeling to prevent competition).

Cells: Transfected with Surface-Avidin or Surface-Streptavidin construct.

Step-by-Step Methodology
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1. Stock Solution Preparation
Dissolve: Reconstitute 1 mg of Atto 610-Biotin in anhydrous DMSO to a concentration of 1

mM.

Storage: Aliquot into small volumes (e.g., 5-10 µL) and store at -20°C, protected from light.

Avoid repeated freeze-thaw cycles.

2. Cell Preparation
Seed cells on glass-bottom dishes (essential for STED/Confocal) coated with Fibronectin or

Poly-L-Lysine.

Ensure cells are 60-70% confluent.

Critical: If using a biotin-ligase system (BirA), ensure the media contains sufficient biotin

during expression, but wash it away thoroughly before labeling.

3. Labeling Procedure
Wash: Gently wash cells 2x with pre-warmed Imaging Buffer to remove culture media (which

may contain competing free biotin).

Stain: Dilute the Atto 610-Biotin stock to a final concentration of 10 - 50 nM in Imaging

Buffer.

Note: The high affinity of Avidin/Biotin allows nanomolar staining. Higher concentrations

(>100 nM) increase background without increasing signal.

Incubate: Incubate for 10 - 15 minutes at 37°C (or Room Temp if slowing endocytosis is

desired).

Wash: Remove staining solution. Wash cells 3x with Imaging Buffer.

4. Imaging (STED Settings)
Excitation: 633 nm or 640 nm laser (1-5% power).

Depletion (STED): 750 nm or 775 nm laser.
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Gating: Use time-gated detection (

ns) if available to further improve resolution by discarding short-lifetime background.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Background
Non-specific sticking of

cationic dye.

Add 1% BSA to the Imaging

Buffer during the wash steps.

Reduce dye concentration to

<20 nM.

No Signal
Biotin in media blocked

receptors.

Ensure cells are washed with

biotin-free buffer before adding

Atto 610-Biotin. RPMI/DMEM

often contain high biotin.

Punctate Signal Receptor internalization.

If surface labeling is the goal,

perform labeling at 4°C or

room temp, then image

immediately.

Photobleaching STED power too high.

Atto 610 is stable, but 775nm

depletion can be intense.

Increase pixel dwell time and

lower laser power. Use "Smart

STED" (dyMIN) if available.
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cell-imaging-with-atto-610-biotin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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